Cas no 1189984-54-0 (1-N-(2-phenylethyl)benzene-1,2-diamine hydrochloride)

• Product Name: 1-N-(2-phenylethyl)benzene-1,2-diamine hydrochloride
• CAS No: 1189984-54-0
• MF: C₁₄H₁₇ClN₂
• MW: 248.751182317734
• CID: 4576516
• Update Time: 2025-10-29

1-N-(2-phenylethyl)benzene-1,2-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-N-(2-phenylethyl)benzene-1,2-diamine hydrochloride

• Inchi： 1S/C14H16N2.ClH/c15-13-8-4-5-9-14(13)16-11-10-12-6-2-1-3-7-12;/h1-9,16H,10-11,15H2;1H
• InChI Key： YCXDYHIRHFPVIF-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1N)CCC1C=CC=CC=1.Cl

1-N-(2-phenylethyl)benzene-1,2-diamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 1-N-(2-phenylethyl)benzene-1,2-diamine hydrochloride

Introduction to 1-N-(2-phenylethyl)benzene-1,2-diamine hydrochloride (CAS No. 1189984-54-0)

1-N-(2-phenylethyl)benzene-1,2-diamine hydrochloride (CAS No. 1189984-54-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(2-phenylethyl)-o-phenylenediamine hydrochloride, is a derivative of o-phenylenediamine and is characterized by its unique structural features and potential biological activities.

The molecular structure of 1-N-(2-phenylethyl)benzene-1,2-diamine hydrochloride consists of a benzene ring with two amino groups attached to adjacent carbon atoms, and a phenylethyl group attached to one of the amino groups. The presence of the phenylethyl group imparts additional complexity and functionality to the molecule, making it an interesting candidate for various applications in drug discovery and development.

In recent years, there has been a growing interest in the study of 1-N-(2-phenylethyl)benzene-1,2-diamine hydrochloride due to its potential therapeutic properties. Research has shown that this compound exhibits significant antioxidant and anti-inflammatory activities, which are crucial for the treatment of various diseases and conditions. For instance, studies have demonstrated that 1-N-(2-phenylethyl)benzene-1,2-diamine hydrochloride can effectively scavenge free radicals and reduce oxidative stress, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Beyond its antioxidant properties, 1-N-(2-phenylethyl)benzene-1,2-diamine hydrochloride has also been investigated for its potential as an anti-inflammatory agent. Inflammatory responses are a common feature of many chronic diseases, including arthritis and cardiovascular diseases. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and associated tissue damage.

The pharmacological profile of 1-N-(2-phenylethyl)benzene-1,2-diamine hydrochloride has been further explored in various in vitro and in vivo models. For example, cell culture studies have demonstrated that this compound can protect neuronal cells from oxidative stress-induced apoptosis by upregulating the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). Additionally, animal models have shown that administration of 1-N-(2-phenylethyl)benzene-1,2-diamine hydrochloride can improve cognitive function and reduce neuroinflammation in mice with Alzheimer's disease.

In terms of safety and toxicity, preliminary studies suggest that 1-N-(2-phenylethyl)benzene-1,2-diamine hydrochloride is well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term safety profile and potential side effects. Clinical trials are currently underway to evaluate the efficacy and safety of this compound in human subjects.

The synthesis of 1-N-(2-phenylethyl)benzene-1,2-diamine hydrochloride involves several steps, including the preparation of o-phenylenediamine derivatives and subsequent coupling with phenylethyl groups. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For instance, one common method involves the reaction of o-nitroaniline with phenethylamine followed by reduction to form the desired diamine product.

In conclusion, 1-N-(2-phenylethyl)benzene-1,2-diamine hydrochloride (CAS No. 1189984-54-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential clinical applications of this compound will emerge.